5-methoxy-2-(3-methyl-1H-pyrazol-1-yl)benzoic acid

• IUPAC Name: 5-methoxy-2-(3-methylpyrazol-1-yl)benzoic acid
• InChI: InChI=1S/C12H12N2O3/c1-8-5-6-14(13-8)11-4-3-9(17-2)7-10(11)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key: SUOZRXLXJOTSPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=C(C=C(C=C2)OC)C(=O)O
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Pyrazole forms the core of various important biological compounds like Celecoxib (used to treat arthritis) and Rimonabant (an anti-obesity drug).

Synthesis Analysis

The synthesis of pyrazole derivatives has been a subject of interest due to their pharmacological properties. The synthesis usually involves the reaction of hydrazines with 1,3-diketones.

Molecular Structure Analysis

Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen